Cas no 1194804-60-8 (3-(Methylamino)benzoic acid hydrochloride)

• Product Name: 3-(Methylamino)benzoic acid hydrochloride
• CAS No: 1194804-60-8
• MF: C₈H₁₀ClNO₂
• MW: 187.623501300812
• MDL: MFCD09752165
• CID: 3163790
• Update Time: 2025-05-24

3-(Methylamino)benzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Methylamino)benzoic acid hydrochloride
• AK164024
• 3-(Methylamino)benzoic acid HCl
• 3-(methylamino)benzoic acid;hydrochloride
• Benzoic acid, 3-(methylamino)-, hydrochloride (1:1)

• MDL： MFCD09752165
• Inchi： 1S/C8H9NO2.ClH/c1-9-7-4-2-3-6(5-7)8(10)11;/h2-5,9H,1H3,(H,10,11);1H
• InChI Key： ITXSCWSMUFDUOW-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=CC=CC(=C1)NC)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Topological Polar Surface Area: 49.3

Additional information on 3-(Methylamino)benzoic acid hydrochloride

Research Brief on 3-(Methylamino)benzoic acid hydrochloride (CAS: 1194804-60-8): Recent Advances and Applications

3-(Methylamino)benzoic acid hydrochloride (CAS: 1194804-60-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzoic acid backbone with a methylamino substituent, has been the subject of recent studies due to its potential applications in drug development and biochemical research. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry.

Recent studies have explored the role of 3-(Methylamino)benzoic acid hydrochloride in the synthesis of novel pharmacophores. A 2023 publication in the Journal of Medicinal Chemistry highlighted its use as a key intermediate in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). The study demonstrated that derivatives of this compound exhibit moderate to high binding affinity for specific protein targets, suggesting its utility in designing new therapeutic agents.

Another area of interest is the compound's potential as a building block for fluorescent probes. Research published in Analytical Chemistry (2024) utilized 3-(Methylamino)benzoic acid hydrochloride to develop a series of pH-sensitive probes for intracellular imaging. The probes exhibited excellent photostability and sensitivity, making them suitable for real-time monitoring of cellular processes. This application underscores the versatility of the compound in bioimaging and diagnostic tools.

In addition to its synthetic applications, 3-(Methylamino)benzoic acid hydrochloride has been investigated for its biological activity. A preclinical study (2024) reported its moderate inhibitory effects on certain enzymes involved in inflammatory pathways. While the compound itself showed limited potency, its structural features were deemed promising for further optimization to enhance activity and selectivity. This finding opens new avenues for the development of anti-inflammatory agents.

The safety and pharmacokinetic profile of 3-(Methylamino)benzoic acid hydrochloride have also been evaluated in recent toxicological studies. Data from in vitro and in vivo models indicate low cytotoxicity and favorable absorption characteristics, supporting its potential as a scaffold for drug candidates. However, further studies are needed to fully assess its metabolic stability and potential off-target effects.

In conclusion, 3-(Methylamino)benzoic acid hydrochloride (CAS: 1194804-60-8) continues to be a compound of interest in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to drug discovery and bioimaging, highlighting its multifaceted utility. Future research should focus on optimizing its derivatives for enhanced biological activity and exploring its potential in other therapeutic areas.